Cas no 19305-81-8 (4,8-Dioxo-2-adamantanecarboxylic acid tert-butyl ester)

• Product Name: 4,8-Dioxo-2-adamantanecarboxylic acid tert-butyl ester
• CAS No: 19305-81-8
• MF: C₁₅H₂₀O₄
• MW: 264.316905021667
• CID: 2659675
• Update Time: 2023-08-06

4,8-Dioxo-2-adamantanecarboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• 4,8-Dioxo-2-adamantanecarboxylic acid tert-butyl ester
• tert-butyl 4,8-dioxoadamantane-2-carboxylate

• Inchi： 1S/C15H20O4/c1-15(2,3)19-14(18)11-9-5-7-4-8(13(9)17)6-10(11)12(7)16/h7-11H,4-6H2,1-3H3/t7-,8-,9+,10+/m1/s1
• InChI Key： FNHWXKMBBMVCFE-IMSYWVGJSA-N
• SMILES： O=C1[C@@H]2C[C@H]3C([C@@H](C2)C(C(=O)OC(C)(C)C)[C@@H]1C3)=O

Computed Properties

• Exact Mass: 264.136
• Monoisotopic Mass: 264.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.4